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Compound of Interest

Compound Name: Methylamine nitrate

Cat. No.: B1595745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative safety analysis of methylamine nitrate against three

common laboratory reagents: ammonium nitrate, sodium nitrate, and potassium nitrate. The

information is intended to assist researchers, scientists, and drug development professionals in

making informed decisions regarding the handling, storage, and use of these substances. The

comparison is based on available safety data, including GHS classifications, toxicological

information, and physical and chemical properties related to thermal and shock sensitivity.

Quantitative Safety Data Comparison
The following table summarizes key quantitative safety data for methylamine nitrate and the

selected benchmark reagents. It is important to note that specific quantitative data for the

impact sensitivity, friction sensitivity, and acute oral toxicity of methylamine nitrate are not

readily available in the public domain.
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Safety
Parameter

Methylamine
Nitrate

Ammonium
Nitrate

Sodium Nitrate
Potassium
Nitrate

GHS Pictograms

GHS Hazard

Statements

H205: May mass

explode in

fireH314: Causes

severe skin

burns and eye

damageH318:

Causes serious

eye

damageH272:

May intensify

fire;

oxidizerH315:

Causes skin

irritationH319:

Causes serious

eye

irritationH335:

May cause

respiratory

irritation

H272: May

intensify fire;

oxidizerH319:

Causes serious

eye irritation

H272: May

intensify fire;

oxidizerH302:

Harmful if

swallowedH319:

Causes serious

eye irritation

H272: May

intensify fire;

oxidizer

Oral LD50 (rat)

Data not

available.

Toxicity is

primarily

attributed to the

nitrate

component,

which can cause

methemoglobine

mia.[1]

2217 - 2950

mg/kg[2][3]
1267 mg/kg[4] 3750 mg/kg[5]

Flash Point
Data not

available
Not applicable Not applicable Not applicable
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Autoignition

Temperature

Data not

available
300°C (572°F)[6]

Data not

available
Not applicable

Decomposition

Temperature
>150°C[7]

~210°C (410°F)

[7]
>380°C >400°C

Detonation

Velocity

3,400 - 4,700

m/s[7]

2,500 - 3,500

m/s[7]

Not typically

considered a

detonating

explosive on its

own.

Not typically

considered a

detonating

explosive on its

own.

Impact

Sensitivity

Data not

available.

Described as

sensitive to heat

and shock.[7]

Data not

available in

specific Joules

from searches.

Considered

insensitive in

solid state at

ambient

temperature but

can be sensitized

by contaminants.

[8]

Data not

available in

specific Joules

from searches.

Data not

available in

specific Joules

from searches.

Friction

Sensitivity

Data not

available.

Described as

sensitive to heat

and shock.[7]

Data not

available in

specific Newtons

from searches.

Data not

available in

specific Newtons

from searches.

Data not

available in

specific Newtons

from searches.

Note: GHS classifications for methylamine nitrate can be inconsistent across different

sources. The hazards listed represent a composite of available data.[1][9]

Experimental Protocols for Safety Assessment
Accurate assessment of the safety profile of energetic materials relies on standardized

experimental protocols. Below are detailed methodologies for key experiments relevant to this
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comparison.

Impact Sensitivity Testing (BAM Fallhammer Method)
Objective: To determine the sensitivity of a substance to the stimulus of impact and to quantify

this in terms of impact energy (Joules).

Apparatus:

BAM Fallhammer apparatus, consisting of a drop weight, anvil, and a sample holder with

steel cylinders.

Sample material, finely ground and sieved.

Remote observation system.

Procedure:

A small, measured amount of the sample (typically 40 mm³) is placed in the sample holder

between two steel cylinders.

The drop weight (of a specified mass) is raised to a known height.

The weight is released, impacting the upper steel cylinder and transferring energy to the

sample.

The outcome is observed for any sign of reaction (e.g., flash, smoke, audible report).

The "up-and-down" method is typically employed, where the height is adjusted based on the

previous result (increased after a non-reaction, decreased after a reaction).

This is repeated a statistically significant number of times to determine the height at which

there is a 50% probability of initiation (H50).

The impact energy is calculated from the mass of the drop weight and the H50 height.

Friction Sensitivity Testing (BAM Friction Apparatus)
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Objective: To determine the sensitivity of a substance to frictional stimuli and to quantify this as

the load (Newtons) at which a reaction occurs.

Apparatus:

BAM friction apparatus, consisting of a fixed porcelain pin and a movable porcelain plate.

A set of weights to apply a known load to the pin.

Sample material.

Procedure:

A small amount of the sample is spread evenly on the porcelain plate.

The porcelain pin is lowered onto the sample, and a specific load is applied using the

weighted arm.

The apparatus is activated, causing the porcelain plate to move back and forth under the pin

once.

The outcome is observed for any sign of reaction (e.g., crackling, sparks, flame, or

explosion).

The test is repeated multiple times (typically 6) at a given load.

If no reaction is observed, the load is increased. If a reaction occurs, the load is decreased to

find the lowest load at which a reaction occurs in at least one of six trials.

Thermal Stability Analysis (Differential Scanning
Calorimetry - DSC)
Objective: To determine the thermal stability of a substance, including its decomposition onset

temperature and the energy released during decomposition.

Apparatus:

Differential Scanning Calorimeter (DSC).
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Sample pans (typically aluminum or high-pressure crucibles for energetic materials).

Inert purge gas (e.g., nitrogen).

Data acquisition system.

Procedure:

A small, precisely weighed amount of the sample is hermetically sealed in a sample pan.

An empty, sealed pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The cell is heated at a constant rate (e.g., 10°C/min) over a specified temperature range.

The DSC measures the difference in heat flow required to maintain the sample and

reference at the same temperature.

The resulting thermogram plots heat flow against temperature. Exothermic events

(decomposition) appear as peaks.

The onset temperature of decomposition and the integrated area of the exothermic peak

(enthalpy of decomposition in J/g) are determined from the thermogram.

Visualizing Safety Assessment and Hazard
Comparison
To better understand the workflow of chemical safety assessment and the relative hazards of

the compounds discussed, the following diagrams are provided.
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Phase 1: Information Gathering

Phase 2: Hazard Identification

Phase 3: Experimental Testing

Phase 4: Risk Assessment & Management
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Caption: A logical workflow for the comprehensive safety assessment of a laboratory chemical.
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Caption: A comparative visualization of the primary GHS hazard categories for the selected
nitrate salts.

Conclusion
Methylamine nitrate presents a more complex hazard profile than the common inorganic

nitrate salts used as benchmarks in this guide. While all are oxidizing solids, methylamine
nitrate is also classified as an explosive and corrosive material, with a higher detonation

velocity than ammonium nitrate, indicating greater intrinsic energy release.[7] The lack of

publicly available, quantitative data on its impact and friction sensitivity, as well as its acute

toxicity, necessitates a cautious approach, treating it as a substance with a high potential for

hazard. Researchers should adhere to strict safety protocols, including the use of appropriate

personal protective equipment and the implementation of engineered controls, when handling

methylamine nitrate. For routine applications where a strong oxidizer is required without the

explosive properties, sodium nitrate and potassium nitrate present a lower overall hazard

profile. Ammonium nitrate, while less hazardous than methylamine nitrate, still requires

careful handling due to its potential for detonation under certain conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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